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Compound of Interest

Compound Name: SR121566A

Cat. No.: B1662711 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides a comprehensive guide to

the personal protective equipment (PPE), operational procedures, and disposal plans for the

integrin antagonist SR121566A.

Chemical Identifier:

Name: SR121566A

CAS Number: 180144-61-0

Function: Integrin αVβ3 Antagonist

While a specific Safety Data Sheet (SDS) for SR121566A is not publicly available, safety data

for structurally and functionally similar compounds, such as various RGD peptides, indicate that

these substances are not classified as hazardous.[1][2] However, it is prudent to handle all

laboratory chemicals with a degree of caution. The following guidelines are based on best

practices for handling non-hazardous solid chemicals in a laboratory setting.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn as a minimum precaution when

handling SR121566A to prevent direct contact and inhalation of the powder.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1662711?utm_src=pdf-interest
https://www.benchchem.com/product/b1662711?utm_src=pdf-body
https://www.benchchem.com/product/b1662711?utm_src=pdf-body
https://www.benchchem.com/product/b1662711?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/14501m.pdf
https://documents.tocris.com/pdfs/tocris_msds/7723_sds.pdf?1746242286
https://www.benchchem.com/product/b1662711?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications

Hand Protection Nitrile Gloves
Standard laboratory grade,

powder-free.

Eye Protection Safety Glasses
ANSI Z87.1-compliant, with

side shields.

Body Protection Laboratory Coat Standard, long-sleeved.

Respiratory Not generally required

Use in a well-ventilated area. If

weighing or handling large

quantities that may generate

dust, a dust mask or use of a

fume hood is recommended.

Operational Plan: Step-by-Step Guidance
This section outlines the procedural steps for handling SR121566A from receipt to disposal,

ensuring a safe and efficient workflow.

Receiving and Inspection
Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is clearly labeled with the chemical name (SR121566A) and CAS

number (180144-61-0).

Log the receipt of the chemical in your laboratory's inventory system.

Storage
Store the container in a cool, dry, and well-ventilated area.

Keep the container tightly sealed to prevent contamination and absorption of moisture.

Segregate from incompatible materials, such as strong oxidizing agents.

Handling and Use
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Before handling, ensure all required PPE is correctly worn.

Conduct all weighing and handling of the solid compound in a designated area, such as on a

clean lab bench or within a chemical fume hood if there is a potential for dust generation.

Use dedicated spatulas and weighing boats for SR121566A to prevent cross-contamination.

If preparing solutions, add the solid to the solvent slowly to avoid splashing.

Clean all equipment and the work area thoroughly after use.
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Workflow for Handling SR121566A
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Caption: A step-by-step workflow for the safe handling and disposal of SR121566A.
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Disposal Plan
Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

As SR121566A is not considered a hazardous substance, the disposal procedures are

straightforward.

Solid Waste
Unused SR121566A: Uncontaminated, expired, or unwanted solid SR121566A can be

disposed of as non-hazardous solid waste.[3][4] It should be placed in a sealed container,

clearly labeled as "non-hazardous," and discarded in the regular laboratory trash.

Contaminated Materials: Items such as used gloves, weighing boats, and paper towels that

have come into contact with SR121566A can also be disposed of in the regular laboratory

trash, provided they are not contaminated with any hazardous substances.[3]

Liquid Waste
Aqueous Solutions: Non-hazardous, water-soluble liquid waste containing SR121566A may

be flushed down the sanitary sewer with copious amounts of water.[5]

Solvent-Based Solutions: If SR121566A is dissolved in a hazardous solvent, the solution

must be disposed of as hazardous chemical waste according to your institution's specific

guidelines. Collect the waste in a properly labeled, sealed container for pickup by your

environmental health and safety department.

Empty Containers
Empty containers that previously held SR121566A should be triple-rinsed with a suitable

solvent (e.g., water or ethanol). The rinsate can be disposed of down the sanitary sewer.[6]

[7] After rinsing, the container can be discarded in the regular trash or recycled. Before

disposal, deface or remove the original label to prevent misidentification.[3][7]

By adhering to these safety and logistical guidelines, researchers can handle SR121566A
responsibly, ensuring a safe laboratory environment for all personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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